Cas no 2229518-04-9 (5-(trifluoroacetyl)thiophene-3-carbonitrile)

• Product Name: 5-(trifluoroacetyl)thiophene-3-carbonitrile
• CAS No: 2229518-04-9
• MF: C₇H₂F₃NOS
• MW: 205.15709066391
• CID: 6019647
• PubChem ID: 165839355
• Update Time: 2025-05-25

5-(trifluoroacetyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoroacetyl)thiophene-3-carbonitrile
• EN300-1970059
• 2229518-04-9

• Inchi： 1S/C7H2F3NOS/c8-7(9,10)6(12)5-1-4(2-11)3-13-5/h1,3H
• InChI Key： FBTQLHIOTLURKD-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 204.98091935g/mol
• Monoisotopic Mass: 204.98091935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-(trifluoroacetyl)thiophene-3-carbonitrile

Introduction to 5-(trifluoroacetyl)thiophene-3-carbonitrile (CAS No: 2229518-04-9)

5-(trifluoroacetyl)thiophene-3-carbonitrile, identified by the chemical identifier CAS No: 2229518-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiophene derivatives class, characterized by a five-membered heterocyclic ring containing sulfur, which is further functionalized with a trifluoroacetyl group at the 5-position and a nitrile group at the 3-position. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The trifluoroacetyl group, a key structural moiety in 5-(trifluoroacetyl)thiophene-3-carbonitrile, introduces strong electron-withdrawing effects due to the electronegativity of fluorine atoms. This property enhances the reactivity of the molecule, making it a versatile building block for further chemical modifications. The nitrile group, on the other hand, contributes to the molecule's polarity and potential interaction with biological targets. These characteristics have positioned 5-(trifluoroacetyl)thiophene-3-carbonitrile as a compound of interest in medicinal chemistry for its potential applications in drug discovery.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes and their derivatives have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, compounds featuring both trifluoroacetyl and nitrile groups have shown particular promise. The trifluoroacetyl moiety can enhance binding affinity to biological targets by improving lipophilicity and metabolic stability, while the nitrile group can serve as a handle for further derivatization or as an pharmacophore itself.

One of the most compelling aspects of 5-(trifluoroacetyl)thiophene-3-carbonitrile is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs. For instance, studies have demonstrated its use in constructing kinase inhibitors, which are critical in targeted cancer therapies. The trifluoroacetyl group can be readily converted into other functional groups such as amides or esters, while the nitrile group can be reduced to an amine or undergo nucleophilic addition reactions. These transformations provide chemists with ample opportunities to tailor the properties of derived compounds for specific biological applications.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their favorable pharmacokinetic profiles. Thiophenes are known for their ability to cross the blood-brain barrier and exhibit good oral bioavailability. Additionally, their structural diversity allows for fine-tuning of pharmacological properties through modifications at various positions on the ring. 5-(trifluoroacetyl)thiophene-3-carbonitrile exemplifies this versatility by combining multiple functional groups that can be strategically modified to optimize drug-like characteristics.

Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process for thiophene derivatives like 5-(trifluoroacetyl)thiophene-3-carbonitrile. These technologies enable researchers to predict binding affinities and metabolic stabilities with high accuracy, allowing for rapid identification of promising candidates. Moreover, machine learning models have been developed to predict bioactivity based on molecular structure, streamlining the drug discovery pipeline. Such innovations are particularly relevant in today's fast-paced pharmaceutical landscape where efficiency and precision are paramount.

In addition to its pharmaceutical applications, 5-(trifluoroacetyl)thiophene-3-carbonitrile has shown potential in agrochemical research. Thiophene derivatives are known for their herbicidal and pesticidal properties, and modifications such as introducing a trifluoroacetyl group can enhance their efficacy against resistant strains of weeds or pests. The nitrile group also contributes to stability under environmental conditions, making this compound a promising candidate for next-generation crop protection agents.

The synthesis of 5-(trifluoroacetyl)thiophene-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by cyanation or vice versa. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired thiophene core with high selectivity. These synthetic strategies highlight the compound's importance as a synthetic intermediate and underscore the skill required by chemists working in this field.

The safety profile of 5-(trifluoroacetyl)thiophene-3-carbonitrile is another critical consideration in its application across various industries. While not classified as hazardous under standard conditions, proper handling procedures must be followed to minimize exposure risks during synthesis and handling. Standard laboratory practices such as using personal protective equipment (PPE), working in fume hoods, and ensuring adequate ventilation are essential for safe usage.

Future research directions for 5-(trifluoroacetyl)thiophene-3-carbonitrile may focus on expanding its utility in drug discovery through novel synthetic methodologies or exploring its applications in other fields such as materials science or catalysis. The versatility of thiophene derivatives makes them attractive candidates for interdisciplinary research, where their unique properties can be harnessed for innovative solutions.

In conclusion,5-(trifluoroacetyl)thiophene-3-carbonitrile (CAS No: 2229518-04-9) is a multifunctional compound with significant potential in pharmaceuticals and agrochemicals alike Its structural features enable diverse chemical modifications while maintaining favorable biological activity profiles The ongoing advancements in synthetic chemistry computational methods continue to enhance its role as an intermediate in drug discovery highlighting its importance as part of modern chemical research